Cas no 1691709-31-5 (3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine)

3-(1-Ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine is a fluorinated triazole derivative with potential applications in medicinal chemistry and agrochemical research. Its structure combines a 1,2,4-triazole core with a difluorinated amine side chain, offering unique electronic and steric properties that may enhance binding affinity or metabolic stability in bioactive compounds. The ethyl substitution at the triazole nitrogen improves lipophilicity, while the difluoromethylamine moiety can influence pKa and hydrogen-bonding interactions. This compound is of interest for the development of novel pharmaceuticals or crop protection agents, particularly where fluorine incorporation is desirable for optimizing physicochemical or pharmacokinetic properties. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in targeted molecular design.
3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine structure
1691709-31-5 structure
Product Name:3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine
CAS No:1691709-31-5
MF:C7H12F2N4
MW:190.193787574768
CID:6203587
PubChem ID:103516807
Update Time:2025-11-01

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine
    • 1691709-31-5
    • EN300-1932261
    • Inchi: 1S/C7H12F2N4/c1-2-13-6(11-4-12-13)3-5(10)7(8)9/h4-5,7H,2-3,10H2,1H3
    • InChI Key: FNJUSCBYIUXDFG-UHFFFAOYSA-N
    • SMILES: FC(C(CC1=NC=NN1CC)N)F

Computed Properties

  • Exact Mass: 190.10300272g/mol
  • Monoisotopic Mass: 190.10300272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 56.7Ų

3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine Pricemore >>

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3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine Related Literature

Additional information on 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine

Comprehensive Overview of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine (CAS No. 1691709-31-5)

The compound 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine (CAS No. 1691709-31-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole ring and difluoropropan-2-amine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given the increasing demand for heterocyclic compounds in medicinal chemistry.

One of the key reasons for the growing interest in 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine is its structural similarity to other biologically active triazole derivatives. These compounds are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects. With the rise of antibiotic resistance and the need for new therapeutic agents, this compound is being explored for its potential in addressing global health challenges. Additionally, its fluorinated amine component enhances its metabolic stability, a critical factor in drug development.

In the agrochemical sector, CAS No. 1691709-31-5 is being investigated for its potential as a precursor in the synthesis of crop protection agents. The 1,2,4-triazole scaffold is a common feature in many fungicides and herbicides, and the incorporation of fluorine atoms often improves the efficacy and environmental profile of such products. As sustainable agriculture becomes a priority, researchers are keen to develop compounds that offer high activity at lower doses, reducing the environmental footprint.

The synthesis of 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine involves multi-step organic reactions, including the formation of the triazole ring and subsequent introduction of the difluoropropan-2-amine group. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure. The compound's physicochemical properties, such as solubility and stability, are also critical for its practical applications.

From a commercial perspective, the demand for CAS No. 1691709-31-5 is expected to grow as more studies validate its utility. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its role in the development of next-generation therapeutics and green agrochemicals positions it as a valuable asset in the chemical industry.

In conclusion, 3-(1-ethyl-1H-1,2,4-triazol-5-yl)-1,1-difluoropropan-2-amine represents a fascinating area of research with broad implications for health and agriculture. Its unique chemical properties and potential applications make it a compound worth watching in the coming years. As scientific advancements continue, this molecule may play a pivotal role in addressing some of the most pressing challenges in modern science.

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